Cas no 2228122-29-8 (2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid
• CAS No: 2228122-29-8
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5858812
• PubChem ID: 165791309
• Update Time: 2025-07-18

2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid
• EN300-1805215
• 2228122-29-8

• Inchi： 1S/C11H16N2O3/c1-11(2,9(12)10(14)15)7-4-5-8(16-3)13-6-7/h4-6,9H,12H2,1-3H3,(H,14,15)
• InChI Key： XOSIAYUGNNRJAD-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=NC(=CC=1)OC)N)=O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 85.4Ų

Additional information on 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid

Introduction to 2-Amino-3-(6-Methoxypyridin-3-yl)-3-Methylbutanoic Acid (CAS No. 2228122-29-8)

2-Amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid, also known by its CAS number 2228122-29-8, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of amino acids and pyridine, making it a promising candidate for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid is characterized by an amino group, a methyl group, and a methoxy-substituted pyridine ring. The presence of these functional groups imparts unique properties to the molecule, such as enhanced solubility and stability. The synthesis of this compound typically involves multi-step reactions, including the coupling of an amino acid derivative with a substituted pyridine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development.

Biological Activities

2-Amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid has been studied for its potential biological activities, particularly in the context of pharmacological applications. One of the key areas of interest is its ability to modulate specific enzymes and receptors involved in various physiological processes. For instance, studies have shown that this compound can inhibit certain kinases, which are crucial enzymes in signal transduction pathways. This property makes it a potential candidate for the treatment of diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid has also been investigated for its anti-inflammatory effects. Research has demonstrated that it can reduce the production of pro-inflammatory cytokines and chemokines, thereby mitigating inflammation in cellular models. These findings suggest that this compound could be developed into a therapeutic agent for conditions characterized by chronic inflammation.

Clinical Applications

The potential clinical applications of 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid are diverse and promising. In preclinical studies, this compound has shown efficacy in reducing tumor growth and metastasis in animal models of cancer. Its ability to inhibit kinases involved in cancer progression makes it a valuable lead compound for the development of targeted therapies. Furthermore, its anti-inflammatory properties could be harnessed to treat conditions such as rheumatoid arthritis and other autoimmune diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good tolerability and pharmacokinetic profiles. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Current Research Trends

The field of medicinal chemistry is constantly evolving, and ongoing research on 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid reflects this dynamic nature. Recent studies have focused on optimizing the chemical structure to enhance its potency and selectivity. For example, modifications to the methoxy group or the amino acid backbone have been explored to improve the compound's pharmacological properties.

In addition to structural optimization, researchers are also investigating combination therapies involving 2-amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid. Combining this compound with other drugs or therapeutic modalities could potentially synergize their effects and improve treatment outcomes. For instance, combining it with immunotherapy agents has shown promise in preclinical models of cancer.

Conclusion

2-Amino-3-(6-methoxypyridin-3-yl)-3-methylbutanoic acid (CAS No. 2228122-29-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.